1-[Amino-(4-fluoro-phenyl)-methyl]-naphthalen-2-ol hydrochloride

• IUPAC Name: 1-[amino-(4-fluorophenyl)methyl]naphthalen-2-ol;hydrochloride
• InChI: InChI=1S/C17H14FNO.ClH/c18-13-8-5-12(6-9-13)17(19)16-14-4-2-1-3-11(14)7-10-15(16)20;/h1-10,17,20H,19H2;1H
• InChI Key: QPAFHLBMJVACNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C(C3=CC=C(C=C3)F)N)O.Cl
• Molecular Formula: C17H15ClFNO
• DSSTOX Substance ID: DTXSID60588733
• Molecular Weight: 303.8 g/mol
• CAS RN: 1169968-26-6

Description

1-[Amino-(4-fluoro-phenyl)-methyl]-naphthalen-2-ol hydrochloride, also known as FAN, is a chemical compound that has gained considerable attention in the scientific community due to its unique properties and potential applications. FAN is a synthetic compound that has been extensively studied for its potential use in various fields, particularly in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Characterization

• Schiff Base Ligands and Metal Complexes : Schiff base ligands derived from naphthalene compounds have been synthesized for their potential applications in metal complexation, exhibiting properties suitable for drug candidates due to their DNA binding activity. This synthesis and characterization process underscores the compound's utility in developing novel therapeutics and its relevance in biochemical research (Kurt et al., 2020).

Biomedical Applications

• Neurofibrillary Tangles and Beta-Amyloid Plaques Detection : Derivatives of naphthalene, such as those used for positron emission tomography (PET) imaging, have been instrumental in detecting neurofibrillary tangles and beta-amyloid plaques in the brains of living patients with Alzheimer's disease. This application highlights the compound's potential in diagnosing and understanding neurodegenerative diseases (Shoghi-Jadid et al., 2002).

Material Science and Organic Electronics

• Organotin Compounds for OLEDs : Organotin compounds derived from Schiff bases, including naphthalene derivatives, have been explored for their photophysical properties and potential applications in organic light-emitting diodes (OLEDs). This research underscores the compound's utility in the development of advanced materials and electronic devices (García-López et al., 2014).

Chemical Sensing and Chirality Sensing

• Chemosensors for Metal Ions : Naphthalene-based compounds have been developed as chemosensors for detecting metal ions such as Al3+, showcasing their potential in environmental monitoring and analytical chemistry applications. This highlights the versatility of naphthalene derivatives in sensing and detection technologies (Roy et al., 2016).
• Enantioselective Sensing : Derivatives of naphthalene have been used for enantioselective sensing of chiral amino alcohols, demonstrating their application in analytical methods to determine enantiomeric excess and total amount of chiral substances (Liu et al., 2008).